Cas no 142148-14-9 (Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester)
142148-14-9 structure
Product Name:Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester
CAS No:142148-14-9
MF:C9H14O3S
MW:202.270661830902
CID:105597
PubChem ID:53482060
Update Time:2025-04-18
Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester
- (1-ACETYLSULFANYLMETHYL-CYCLOPROPYL)-ACETIC ACID METHYL ESTER
- 1-[(Acetylthio)methyl]cyclopropaneacetic acid methyl ester
- methyl 2-[1-(acetylsulfanylmethyl)cyclopropyl]acetate
- 1-acetylmercaptomethyl-cyclopropaneacetic acid methyl ester
- DTXSID00703862
- AKOS015909881
- 1-[(Acetylthio)methyl]-cyclopropaneaceticacidmethylester
- FT-0724928
- A18200
- Methyl 1-(acetylthiomethyl)cyclopropane acetate
- SCHEMBL625848
- Methyl {1-[(acetylsulfanyl)methyl]cyclopropyl}acetate
- LWCGYSJHYCTYEQ-UHFFFAOYSA-N
- Methyl 1-(acetylthiomethyl)cyclopropane-acetate
- 142148-14-9
- 1-[(Acetylthio)methyl]-cyclopropaneacetic acid methyl ester
- METHYL 2-{1-[(ACETYLSULFANYL)METHYL]CYCLOPROPYL}ACETATE
- Methyl 1-(acetylthiomethyl)cyclopropaneacetate
-
- Inchi: 1S/C9H14O3S/c1-7(10)13-6-9(3-4-9)5-8(11)12-2/h3-6H2,1-2H3
- InChI Key: LWCGYSJHYCTYEQ-UHFFFAOYSA-N
- SMILES: S(C(C)=O)CC1(CC(=O)OC)CC1
Computed Properties
- Exact Mass: 202.06600
- Monoisotopic Mass: 202.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 68.7Ų
Experimental Properties
- PSA: 68.67000
- LogP: 1.60940
Cyclopropaneaceticacid, 1-[(acetylthio)methyl]-, methyl ester Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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